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Compound of Interest

Compound Name: Methyl linolelaidate

Cat. No.: B149864 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper handling and storage of methyl
linolelaidate standard to ensure its stability and integrity for research and development

applications.

Product Information and Properties
Methyl linolelaidate is the methyl ester of linolelaidic acid, a trans isomer of linoleic acid. It is a

colorless to pale yellow liquid with a characteristic fatty odor.[1] Understanding its physical and

chemical properties is crucial for its appropriate handling and storage.
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Property Value

CAS Number 2566-97-4

Molecular Formula C₁₉H₃₄O₂

Molecular Weight 294.47 g/mol

Appearance Colorless to pale yellow liquid[1][2]

Solubility
Soluble in organic solvents (e.g., ethanol, ether,

acetone); limited solubility in water.[1][2]

Storage Temperature
Recommended at -20°C for long-term storage.

[2]

Stability
Sensitive to light and air; susceptible to

oxidation and isomerization.[1]

Safety and Handling Precautions
While not classified as a hazardous substance, good laboratory practices should always be

followed.[3][4]

Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety

glasses, a lab coat, and chemical-resistant gloves.

Ventilation: Handle in a well-ventilated area or under a chemical fume hood to avoid

inhalation of any vapors.[3][5]

Spills: In case of a spill, absorb with an inert material and dispose of it according to local

regulations. Avoid discharge into the environment as it can be harmful to aquatic organisms.

[2]

Fire Safety: Keep away from heat, sparks, and open flames as it is combustible.[3] Use

carbon dioxide, dry chemical powder, or foam extinguishers.[3]

Storage Conditions
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Proper storage is critical to maintain the purity and stability of the methyl linolelaidate
standard.

Temperature: For long-term storage, it is recommended to keep the standard at -20°C.[2] For

short-term use, refrigeration at 4°C is acceptable.

Container: Store in the original, tightly sealed container to prevent contamination and

degradation.[3][6] Glass ampoules or vials with tight-fitting caps are ideal.

Inert Atmosphere: To prevent oxidation, it is best to store the standard under an inert gas

such as nitrogen or argon, especially after the container has been opened.[6]

Light Exposure: Protect from light by using amber-colored vials or by storing the container in

a dark place.[1]

Experimental Protocols
4.1. Preparation of Stock Solutions

Equilibration: Allow the methyl linolelaidate standard vial to equilibrate to room temperature

before opening to prevent condensation of moisture.

Solvent Selection: Choose an appropriate organic solvent in which methyl linolelaidate is

readily soluble, such as ethanol, hexane, or isooctane. The choice of solvent will depend on

the subsequent analytical method (e.g., GC, HPLC).

Weighing: Accurately weigh the required amount of the standard using an analytical balance.

Dissolution: Dissolve the weighed standard in the chosen solvent in a volumetric flask to

achieve the desired concentration.

Homogenization: Ensure the solution is thoroughly mixed by vortexing or sonication.

4.2. Aliquoting and Storage of Stock Solutions

Aliquoting: To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock

solution into smaller, single-use volumes in amber glass vials with Teflon-lined caps.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b149864?utm_src=pdf-body
https://www.chembk.com/en/chem/methyl%20linolelaidate
https://datasheets.scbt.com/sc-215356.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10566040&productDescription%3D5GR+Methyl+linoleate%2C+99%25&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10566040&productDescription%3D5GR+Methyl+linoleate%2C+99%25&countryCode=GB&language=en
https://cymitquimica.com/cas/2566-97-4/
https://www.benchchem.com/product/b149864?utm_src=pdf-body
https://www.benchchem.com/product/b149864?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inert Gas Purge: Before sealing, purge the headspace of each vial with an inert gas (nitrogen

or argon) to displace oxygen.

Labeling: Clearly label each aliquot with the compound name, concentration, solvent,

preparation date, and storage conditions.

Storage: Store the aliquots at -20°C or lower for long-term stability.

Diagrams
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Workflow for Handling and Storage of Methyl Linolelaidate
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Caption: Workflow for handling and storing methyl linolelaidate standard.
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Decision Pathway for Methyl Linolelaidate Usage

Need to use
Methyl Linolelaidate?

Long-term Storage?

Immediate Use?

No

Store at -20°C
in original container

Yes

Prepare Stock Solution

Yes

Aliquot and Store
at -20°C

For multiple uses

Proceed with
Experiment

For single use

Click to download full resolution via product page

Caption: Decision pathway for using and storing methyl linolelaidate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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